Cas no 2137420-28-9 ((1S)-1-(8-methyl-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine)

• Product Name: (1S)-1-(8-methyl-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine
• CAS No: 2137420-28-9
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6526160
• PubChem ID: 165606786
• Update Time: 2025-05-19

(1S)-1-(8-methyl-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2137420-28-9
• EN300-726777
• (1S)-1-(8-methyl-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine

• Inchi： 1S/C12H17NO/c1-8-4-3-5-10-6-11(9(2)13)7-14-12(8)10/h3-5,9,11H,6-7,13H2,1-2H3/t9-,11?/m0/s1
• InChI Key： WRFBZKSJXVBKRR-FTNKSUMCSA-N
• SMILES： O1C2C(C)=CC=CC=2CC(C1)[C@H](C)N

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Additional information on (1S)-1-(8-methyl-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine

Introduction to (1S)-1-(8-methyl-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine and Its Significance in Modern Chemical Biology

The compound with the CAS number 2137420-28-9 is a structurally unique molecule that has garnered significant attention in the field of chemical biology. Specifically, the compound is identified by the name (1S)-1-(8-methyl-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine, which highlights its complex and intricate chemical framework. This introduction aims to provide a comprehensive overview of this compound, its pharmacological properties, and its potential applications in contemporary research and drug development.

The molecular structure of this compound features a benzopyran core, which is a well-known scaffold in medicinal chemistry due to its versatility and biological activity. The presence of the (1S) configuration indicates a specific stereochemical arrangement that can significantly influence the compound's interactions with biological targets. The 8-methyl substituent on the benzopyran ring adds another layer of complexity, potentially modulating the compound's pharmacokinetic and pharmacodynamic properties.

In recent years, there has been a growing interest in exploring natural product-inspired scaffolds for the development of novel therapeutic agents. Benzopyrans, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The compound in question, (1S)-1-(8-methyl-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine, represents a synthetic derivative that combines elements of these natural motifs with synthetic chemistry innovations.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The benzopyran core provides a privileged structure that has been validated through numerous preclinical studies. Researchers have leveraged this scaffold to develop compounds with enhanced binding affinity and selectivity for various biological targets. The amine group at the C1 position offers further opportunities for derivatization, allowing chemists to fine-tune the molecule's properties to meet specific therapeutic needs.

Recent advancements in computational chemistry have enabled more efficient screening of candidate compounds like (1S)-1-(8-methyl-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine. Molecular docking studies have been instrumental in predicting how this compound might interact with enzymes and receptors involved in disease pathways. These virtual screening approaches have reduced the time and cost associated with traditional high-throughput screening methods, accelerating the drug discovery process.

The pharmacological profile of this compound has been evaluated through both in vitro and in vivo studies. Initial findings suggest that it exhibits promising activity against several key targets relevant to cancer and inflammation. The 8-methyl substituent appears to play a crucial role in modulating these effects by influencing the compound's binding kinetics and metabolic stability. Further research is needed to fully elucidate these mechanisms and optimize the therapeutic potential of this molecule.

One particularly intriguing aspect of (1S)-1-(8-methyl-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine is its potential as an antagonist or modulator of G-protein coupled receptors (GPCRs). GPCRs are involved in a wide range of physiological processes and are among the most targeted classes of receptors in drug development. By fine-tuning the structure of this benzopyran derivative, researchers aim to develop compounds that can selectively interact with specific GPCRs without causing off-target effects.

The synthesis of (1S)-1-(8-methyl-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine presents unique challenges due to its complex stereochemistry. However, advances in asymmetric synthesis have made it possible to produce enantiomerically pure forms of this compound on a scalable basis. These synthetic methodologies are critical for ensuring that the final product exhibits the desired biological activity without unwanted side effects.

In conclusion, (1S)-1-(8-methyl-3,4-dihydro-2H-1-benzopyran-3-ylolethanamino is a promising compound with significant potential in modern chemical biology and drug development. Its unique structure, combined with its demonstrated biological activity, makes it an attractive candidate for further investigation. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of next-generation therapeutics.